Cas no 2171863-77-5 (2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid)

• Product Name: 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid
• CAS No: 2171863-77-5
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6186836
• PubChem ID: 165571644
• Update Time: 2025-10-15

2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid
• 2171863-77-5
• EN300-1609701

• Inchi： 1S/C13H20O3/c1-7-5-9(7)11-6-10(13(14)15)12(16-11)8-3-2-4-8/h7-12H,2-6H2,1H3,(H,14,15)
• InChI Key： NRAZOPKTLIWWCG-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)CC1C1CC1C)C1CCC1

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid

Introduction to 2-Cyclobutyl-5-(2-Methylcyclopropyl)oxolane-3-Carboxylic Acid (CAS No. 2171863-77-5)

2-Cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid (CAS No. 2171863-77-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and cyclopropyl substituents, exhibits a range of potential therapeutic properties that make it a promising candidate for further investigation.

The molecular structure of 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid is composed of a five-membered oxolane ring with a carboxylic acid functional group, flanked by a cyclobutyl and a 2-methylcyclopropyl moiety. The presence of these cyclic structures imparts unique chemical and physical properties to the molecule, which can be leveraged in the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable lead compound for the development of new treatments for inflammatory diseases and pain management.

In addition to its anti-inflammatory effects, 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). This property makes it an attractive candidate for further exploration in the field of antiviral drug discovery.

The pharmacokinetic profile of 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral or injectable drug. Its stability under physiological conditions and low toxicity profile further enhance its suitability for pharmaceutical applications.

In the context of drug development, the synthesis and optimization of 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid have been areas of active research. Chemists have explored various synthetic routes to improve yield and purity, as well as to reduce production costs. One notable approach involves the use of transition-metal catalysis to facilitate the formation of the cyclobutyl and cyclopropyl rings, leading to more efficient and scalable synthesis methods.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid has also been studied as a tool compound in basic research. Its unique structure makes it an excellent model for investigating the role of specific functional groups in biological activity. For example, researchers have used this compound to study the mechanisms underlying inflammation and pain signaling pathways.

In conclusion, 2-cyclobutyl-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid (CAS No. 2171863-77-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and antiviral properties, combined with favorable pharmacokinetic characteristics, make it a promising candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full range of applications and optimize its use in various medical contexts.